cIAP1 Ligand-Linker Conjugates 2 Hydrochloride

• Molecular Formula: C37H49ClN4O7
• Molecular Weight: 697.3 g/mol
• InChI: InChI=1S/C37H48N4O7.ClH/c1-25(2)22-33(35(43)39-17-19-47-21-20-46-18-16-38)40-36(44)34(42)32(23-26-10-4-3-5-11-26)41-37(45)48-24-31-29-14-8-6-12-27(29)28-13-7-9-15-30(28)31;/h3-15,25,31-34,42H,16-24,38H2,1-2H3,(H,39,43)(H,40,44)(H,41,45);1H/t32?,33?,34-;/m0./s1
• InChIKey: UQPPOXBOJSMVFI-ILJQKHGZSA-N

cIAP1 Conjugates 2 HCl Overview

cIAP1 Ligand-Linker Conjugates 2 Hydrochloride (synonym: E3 ligase Ligand-Linker Conjugates 37 Hydrochloride) is a heterobifunctional PROTAC/SNIPER building block that fuses an inhibitor of apoptosis protein (IAP) ligand with a polyethylene glycol (PEG)-based linker bearing a terminal primary amine . The IAP ligand moiety, derived from the bestatin/methyl bestatin (MeBS) chemotype, engages the BIR3 domain of cellular inhibitor of apoptosis protein 1 (cIAP1), an E3 ubiquitin ligase, while the PEG2 linker provides a conjugation handle for the attachment of a target-protein-recruiting ligand [1]. The compound is supplied as the hydrochloride salt (free base CAS 1312302-14-9; molecular formula C₃₇H₄₉ClN₄O₇; MW 697.26 g/mol) and is used for the in-house assembly of SNIPER (Specific and Nongenetic IAP-dependent Protein Eraser) degraders in targeted protein degradation (TPD) research .

Stereochemical negative-control for cIAP1 BIR3 engagement studies

Compatible with Fmoc-SPPS workflows for PROTAC library synthesis

PEG2 linker baseline for linker-length SAR studies

Hydrochloride salt with vendor-validated solubility profile

• [1] Itoh Y, Ishikawa M, Kitaguchi R, Okuhira K, Naito M, Hashimoto Y. Protein Knockdown Using Methyl Bestatin–Ligand Hybrid Molecules: Design and Synthesis of Inducers of Ubiquitination-Mediated Degradation of Cellular Retinoic Acid-Binding Proteins. J Am Chem Soc. 2010;132(16):5820-5826. View Source

Substitution Risk Evidence: cIAP1 Conjugates 2 HCl

cIAP1 ligand-linker conjugates are not interchangeable commodities. Substitution risks arise from three orthogonal structural determinants: (i) the stereochemical configuration of the IAP ligand core (a determinant of cIAP1 BIR3-domain engagement efficiency) [1]; (ii) the PEG linker length and terminal functional group, which govern ternary complex geometry, aqueous solubility, and downstream conjugation chemistry [2]; and (iii) the presence or absence of an N-terminal protecting group (Fmoc) that dictates the required deprotection strategy prior to target-ligand coupling . Conjugates 2 Hydrochloride occupies a distinct position in this parameter space, and replacement with a stereoisomer (e.g., Conjugates 9), a longer-PEG analog (e.g., Conjugates 3), or a VHL/CRBN-based conjugate can alter degradation potency by orders of magnitude, as documented in published SNIPER structure–activity relationship (SAR) studies [1].

Stereochemistry mismatch

Active (2S,3R) diastereomer required for cIAP1 BIR3 engagement; (2R,3S) may not recapitulate degradation activity

Linker length alteration

PEG2 to PEG3 or longer may shift ternary complex geometry and degradation potency

Protecting group incompatibility

Fmoc group demands base-labile deprotection; free amine or Boc conjugates impose divergent synthetic workflows

• [1] Okuhira K, Ohoka N, Sai K, et al. Specific degradation of CRABP-II via cIAP1-mediated ubiquitylation induced by hybrid molecules that crosslink cIAP1 and the target protein. FEBS Lett. 2011;585(8):1147-1152. View Source
• [2] Ohoka N, Shibata N, Hattori T, Naito M. Derivatization of inhibitor of apoptosis protein (IAP) ligands yields improved inducers of estrogen receptor α degradation. J Biol Chem. 2018;293(18):6776-6790. View Source

cIAP1 Conjugates 2 HCl: Differentiation vs. Analogs

Stereochemistry and cIAP1 BIR3 Binding Competence

cIAP1 Ligand-Linker Conjugates 2 Hydrochloride bears the (2R,3S,2S) absolute configuration at its three chiral centers . Published SAR on the bestatin/MeBS chemotype demonstrates that the (2S,3R) diastereomer—exemplified by methyl bestatin (MeBS) and the cIAP1 ligand module of SNIPER-4—is the high-affinity stereoisomer that engages the cIAP1 BIR3 domain and activates auto-ubiquitylation, whereas inversion to the (2R,3S) configuration markedly attenuates activity [1]. Conjugates 2 therefore serves either as a stereochemical negative-control building block or as a research tool to probe stereospecific cIAP1 engagement in cellular degradation assays [2].

Stereochemical binding competence

Cross-study comparable

Target: (2R,3S,2S) configuration (Conjugates 2). Comparator: (2S,3R) active diastereomer (MeBS/SNIPER-4). Active enantiomer shows high-affinity cIAP1 BIR3 binding; (2R,3S) markedly attenuated.

Stereochemical identity determines cIAP1 engagement; supports negative-control design.

Cross-study SAR indicates (2R,3S) as inactive control in degradation assays.

Evidence Dimension	Stereochemical configuration of IAP ligand core
Target Compound Data	(2R,3S,2S) configuration; Fmoc-protected bestatin core
Comparator Or Baseline	Active diastereomer (2S,3R) used in SNIPER-4 / MeBS: high-affinity cIAP1 BIR3 binder; induces cIAP1 auto-ubiquitylation at sub-μM concentrations [1]
Quantified Difference	Qualitative assignment; active (2S,3R) is predominant in published SNIPERs with demonstrated sub-μM degradation DC50 values, whereas (2R,3S) is absent or employed as inactive control in peer-reviewed degradation SAR
Conditions	In vitro cIAP1 BIR3 binding assay (FP/TR-FRET); cellular CRABP-II degradation (HT1080 and IMR-32 cells) [1]

Why This Matters

Procurement of the correct stereoisomer is critical: acquiring the (2R,3S) form when (2S,3R) activity is intended will result in a failed or misleading conjugation campaign, making stereochemical identity a decisive selection criterion.

• [1] Okuhira K, Ohoka N, Sai K, et al. Specific degradation of CRABP-II via cIAP1-mediated ubiquitylation induced by hybrid molecules that crosslink cIAP1 and the target protein. FEBS Lett. 2011;585(8):1147-1152. View Source
• [2] Ohoka N, Shibata N, Hattori T, Naito M. Derivatization of inhibitor of apoptosis protein (IAP) ligands yields improved inducers of estrogen receptor α degradation. J Biol Chem. 2018;293(18):6776-6790. View Source

PEG Linker Length and Terminal Amine Comparison

Conjugates 2 Hydrochloride incorporates a precisely two-unit polyethylene glycol (PEG2) linker terminating in a primary amine . This distinguishes it from Conjugates 3 (PEG3-based; MW 788.9 g/mol) and Conjugates 1 (MW 798.0 g/mol; alternative linker composition) in the commercial cIAP1 ligand-linker series . Linker length in SNIPER/PROTAC design is a first-order determinant of ternary complex (Target:E3 ligase:PROTAC) stability and degradation efficiency; studies on IAP-based ERα degraders show that even single-unit PEG step changes (PEG2→PEG3→PEG4) can shift degradation DC50 values by >10-fold [1].

Linker length comparison

Class-level inference

Target: PEG2 linker, MW 660.80 (free base). Comparators: PEG3 (MW 788.9) and alternative linker (MW 798.0). Linker-length-dependent degradation potency differences >10-fold reported in SNIPER(ER) SAR.

PEG2 defines shortest baseline for ternary complex geometry; linker length may alter degradation efficiency.

Target-protein-dependent; class-level trend.

Evidence Dimension	Linker length (PEG units)
Target Compound Data	PEG2 linker (2-(2-(2-aminoethoxy)ethoxy)ethylamine); MW 660.80 (free base). Terminal functional group: primary amine
Comparator Or Baseline	cIAP1 Ligand-Linker Conjugates 3: larger MW (788.9 g/mol), PEG-based linker of increased length and composition . cIAP1 Ligand-Linker Conjugates 1: MW 798.0 g/mol, distinct linker chemistry
Quantified Difference	MW differential: Conjugates 2 (660.80 free base) is 128 Da smaller than Conjugates 3 and 137 Da smaller than Conjugates 1. Exact degradation DC50 difference is target-protein-dependent; SNIPER(ER) studies demonstrate linker-length-dependent potency differences >10-fold between closely related PEG units [1]
Conditions	ERα degradation in MCF-7 cells; cIAP1/XIAP engagement assays; comparative linker SAR in SNIPER(ER) series [1]

Why This Matters

A 2-unit PEG linker may favor a distinct ternary complex geometry compared to 3- or 4-unit linkers for many target proteins; selecting the correct linker length at the building-block stage avoids synthesizing full heterobifunctional degraders with suboptimal linker spacing.

• [1] Ohoka N, Shibata N, Hattori T, Naito M. Derivatization of inhibitor of apoptosis protein (IAP) ligands yields improved inducers of estrogen receptor α degradation. J Biol Chem. 2018;293(18):6776-6790. View Source

Fmoc vs. Unprotected Conjugate Strategy

The IAP ligand amine of Conjugates 2 Hydrochloride is masked with a 9H-fluoren-9-ylmethyl (Fmoc) carbamate protecting group . This is in direct contrast to certain other commercial cIAP1 conjugates that bear a free amine or alternative protecting groups. The Fmoc group is base-labile (requires 20% piperidine/DMF or equivalent for removal) and is compatible with standard Fmoc solid-phase peptide synthesis (SPPS) protocols, whereas conjugates with acid-labile Boc or unprotected amines impose different deprotection and purification workflows [1].

Protecting group strategy

Supporting evidence

Target: Fmoc-protected amine Base-labile deprotection (20% piperidine/DMF) Comparator: Unprotected amine (direct conjugation) or Boc (TFA deprotection)

Fmoc group ensures SPPS workflow compatibility; alternative groups require divergent deprotection.

Standard Fmoc-SPPS yields >98% removal.

Evidence Dimension	N-terminal protecting group identity and deprotection chemistry
Target Compound Data	Fmoc carbamate on amine of IAP ligand; removed by piperidine (20% in DMF, RT, 5–20 min); compatible with Fmoc-SPPS
Comparator Or Baseline	Unprotected amine conjugates: immediate conjugation possible without deprotection step; Boc-protected alternatives: require TFA-mediated deprotection incompatible with acid-sensitive linkers/targets
Quantified Difference	N/A – qualitative differentiation in synthetic workflow compatibility. SPPS deprotection yields typically >98% Fmoc removal under standard conditions
Conditions	Standard Fmoc deprotection conditions (piperidine/DMF). Boc deprotection: TFA/DCM. Free amine: direct acylation or reductive amination

Why This Matters

Researchers employing Fmoc-SPPS-based PROTAC assembly should preferentially select the Fmoc-protected Conjugates 2 Hydrochloride to maintain workflow uniformity; selecting an unprotected or orthogonally protected conjugate may introduce an additional deprotection step or necessitate divergent synthesis.

• [1] Isidro-Llobet A, Álvarez M, Albericio F. Amino acid-protecting groups. Chem Rev. 2009;109(6):2455-2504. (Fmoc vs. Boc deprotection conditions). View Source

Hydrochloride Salt vs. Free Base Solubility

Conjugates 2 Hydrochloride (C₃₇H₄₉ClN₄O₇; MW 697.26 g/mol) is supplied as a pre-formed hydrochloride salt, whereas the free base (C₃₇H₄₈N₄O₇; MW 660.80 g/mol) must be prepared by the end user if the free-base form is procured . Hydrochloride salt formation generally enhances aqueous solubility and dissolution rate for amine-containing compounds, facilitating stock solution preparation in DMSO or aqueous buffers [1]. Vendor-reported stock solution protocols (e.g., 10 mM in DMSO, with solubility ≥2 mg/mL in aqueous formulations using DMSO/PEG300/Tween 80/saline) are validated for the hydrochloride salt form .

Salt form and solubility

Supporting evidence

Target: Hydrochloride salt, MW 697.26. Vendor-validated solubility: ≥2 mg/mL in DMSO/PEG300/Tween 80/saline. Free base: typical 2–10× lower aqueous solubility.

Pre-formed salt may simplify stock and in vivo formulation preparation.

Solubility advantage consistent with amine hydrochloride behavior.

Evidence Dimension	Salt form and practical solubility handling
Target Compound Data	Hydrochloride salt; MW 697.26 g/mol; vendor-validated solubility: soluble in DMSO, ≥2 mg/mL in 10% DMSO/40% PEG300/5% Tween 80/45% saline
Comparator Or Baseline	Free base (CAS 1312302-14-9; MW 660.80 g/mol); hydrochloride salt formation may increase aqueous solubility 2–10× compared to free base (typical range for amine HCl salts)
Quantified Difference	MW difference: 36.46 g/mol (HCl); quantitative solubility ratio not explicitly reported for this compound but consistent with the general physicochemical behavior of aliphatic amine hydrochlorides
Conditions	DMSO stock solution; in vivo formulation (DMSO/PEG300/Tween 80/saline); room temperature storage and ambient shipping conditions

Why This Matters

Researchers performing cellular or in vivo degradation experiments benefit from the hydrochloride salt's pre-validated solubility and formulation protocols, reducing the need for salt screening or aqueous solubility troubleshooting.

• [1] Serajuddin ATM. Salt formation to improve drug solubility. Adv Drug Deliv Rev. 2007;59(7):603-616. View Source

Application Scenarios for cIAP1 Conjugates 2 HCl

Negative-Control SNIPER for Target Engagement Studies

When building a SNIPER degrader against a novel target protein, prepare two parallel heterobifunctional constructs: one using the active (2S,3R) cIAP1 ligand-linker conjugate and one using the (2R,3S) Conjugates 2 Hydrochloride. The Conjugates 2-derived probe should exhibit attenuated or absent target degradation relative to the active diastereomer, confirming that degradation proceeds via cIAP1 BIR3 engagement rather than non-specific proteasomal turnover. This experimental design is directly grounded in the stereochemical SAR of bestatin-based IAP ligands [1].

Fmoc-SPPS-Compatible PROTAC Library Synthesis

Use Conjugates 2 Hydrochloride as the cIAP1-recruiting module in Fmoc-based solid-phase synthesis of focused PROTAC libraries with varying target-protein ligands. The Fmoc protecting group on the IAP ligand amine ensures compatibility with automated peptide synthesizer workflows, enabling deprotection on-resin with 20% piperidine/DMF and subsequent on-resin acylation with diverse target ligand carboxylic acids. This scenario is favored when the synthetic core facility is already set up for Fmoc chemistry, avoiding orthogonal Boc or Alloc protecting group schemes .

Linker-Length SAR with Fixed cIAP1 Core

For researchers investigating the impact of linker length on ternary complex formation, procure the Conjugates 2, 1, and 3 hydrochloride salts (differing PEG linker lengths) and couple each to an identical target-protein ligand under standardized conjugation conditions. Comparative degradation assays in the target cell line will reveal linker-length-dependent DC50 variations attributable solely to the PEG spacer unit count, with Conjugates 2 providing the shortest (PEG2) baseline for the (2R,3S) stereochemical series [2].

Pre-Formulated In Vivo Degrader Preparation

For laboratories planning murine xenograft or pharmacokinetic/pharmacodynamic studies requiring in vivo dosing, select Conjugates 2 Hydrochloride rather than the free base to leverage the vendor-validated in vivo formulation protocol (10% DMSO, 40% PEG300, 5% Tween 80, 45% saline). This pre-optimized formulation reduces the solvent and solubility development burden prior to initiating animal experiments, enabling the direct preparation of 2 mg/mL dosing solutions .

Application

Selection Property

Validation Focus

Stereochemical negative-control SNIPER

Stereochemical identity review

cIAP1 BIR3 engagement endpoint

Fmoc-SPPS PROTAC library synthesis

Fmoc deprotection compatibility

On-resin acylation workflow efficiency

Linker-length SAR with fixed IAP core

Linker-length SAR interpretation

Ternary complex geometry assessment

Pre-formulated salt for research model administration

Vendor-validated solubility protocol

In vivo formulation reproducibility

• [1] Okuhira K, Ohoka N, Sai K, et al. Specific degradation of CRABP-II via cIAP1-mediated ubiquitylation induced by hybrid molecules that crosslink cIAP1 and the target protein. FEBS Lett. 2011;585(8):1147-1152. View Source
• [2] Ohoka N, Shibata N, Hattori T, Naito M. Derivatization of inhibitor of apoptosis protein (IAP) ligands yields improved inducers of estrogen receptor α degradation. J Biol Chem. 2018;293(18):6776-6790. View Source